Cas no 67776-06-1 (S-Nitroso-N-acetyl-DL-penicillamine)

• Product Name: S-Nitroso-N-acetyl-DL-penicillamine
• CAS No: 67776-06-1
• MF: C₇H₁₂N₂O₄S
• MW: 220.246180534363
• MDL: MFCD00272624
• CID: 515116
• PubChem ID: 24278584
• Update Time: 2025-10-30

S-Nitroso-N-acetyl-DL-penicillamine Chemical and Physical Properties

Names and Identifiers

• Valine,N-acetyl-3-(nitrosothio)-
• S-Nitroso-N-acetyl-D,L-penicillamine
• SNAP [S-Nitroso-N-acetylpenicillamine]
• SNAP
• N-Acetyl-3-(nitrosothio)-DL-valine
• S-Nitroso-N-acetylpenicillamine
• SNAP (amino acid)
• S-Nitroso-N-acetyl-DL-penicillamine
• Valine, N-acetyl-3-(nitrosothio)-
• 2-acetamido-3-methyl-3-(nitrososulfanyl)butanoic acid
• S-Nonap
• SNAP (S-NITROSO-N-ACETYLPENICILLAMINE)
• N-Acetyl-S-nitroso-DL-penicillamine
• N-(Acetyloxy)-3-(nitrosothio)valine
• (+/-)-S-Nitroso-N-acetylpenicillamine
• DL-Valine, N-acetyl-3-(nitrosothio)-
• NSC312630
• N-Acetyl-S-nitrosopeni
• SR-01000597612-1
• KBio2_004501
• DTXSID70987112
• 2-ACETAMIDO-3-METHYL-3-(NITROSOTHIO)BUTANOIC ACID
• (R)-2-Acetamido-3-methyl-3-(nitrosothio)butanoic acid
• BCP21207
• S-NITROSO-N-ACETYL-DL-PENICILLAMINE 98%
• FT-0672932
• S-NITROSO-N-ACETYLPENICILLAMINE, (+/-)-
• UNII-C4AX527AX8
• CHEMBL27308
• Spectrum_001453
• KBio3_001666
• SY099074
• 152971-80-7
• DivK1c_006901
• Spectrum4_001043
• HMS1923O15
• S-Nitroso-N-acetylpenicillamine, (+/-)
• D-Valine,N-acetyl-3-(nitrosothio)-
• NSC-312630
• HSCI1_000047
• KBio2_007069
• BSPBio_002446
• FT-0672933
• AKOS024458576
• NCGC00015734-03
• SNAP;N-Acetyl-3-(nitrosothio)-DL-valine
• SR-01000597612
• KBioSS_001933
• MFCD00272624
• KBio2_001933
• NCGC00024673-03
• s-nitroso-n-acetyl-d-penicillamine
• CS-0082469
• SPECTRUM1502060
• Spectrum3_000773
• 67776-06-1
• NCGC00015734-04
• CCG-39274
• KBioGR_001306
• NCGC00024673-02
• Spectrum2_001466
• S-nitroso-N-Acetyl-penicillamine
• AS-60790
• 2-Acetamido-3-methyl-3-nitrososulfanylbutanoic acid
• 2-acetamido-3-methyl-3-nitrososulfanyl-butanoic acid
• P19575
• AMY34711
• 2-Acetamido-3-methyl-3-(nitrososulfanyl)butanoic acid (Ac-DL-Pen(NO)-OH)
• C4AX527AX8
• SCHEMBL139789
• N-(1-Hydroxyethylidene)-3-(nitrososulfanyl)valine
• SPBio_001391
• HY-121526
• S-Nitroso-N-acetyl-DL-penicillamine, >=97%, powder
• S-Nitrosoacetylpenicillamine
• SB13130
• KBio1_001845
• SpecPlus_000805
• Spectrum5_001916
• SNAPSNAP
• SNAP (+/-)-
• N-ACETYL-3-(NITROSOTHIO)VALINE
• DTXSID80897531
• ZIIQCSMRQKCOCT-UHFFFAOYSA-N

• MDL： MFCD00272624
• Inchi： 1S/C7H12N2O4S/c1-4(10)8-5(6(11)12)7(2,3)14-9-13/h5H,1-3H3,(H,8,10)(H,11,12)
• InChI Key： ZIIQCSMRQKCOCT-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C(C(=O)O)NC(C)=O)N=O

Computed Properties

• Exact Mass: 220.05200
• Monoisotopic Mass: 220.051778
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.3

Experimental Properties

• Color/Form: Powder.
• Density: 1.4261 (rough estimate)
• Melting Point: 150.5°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.5400 (estimate)
• Solubility: H2O: ≥2 mg/mL
• PSA: 121.13000
• LogP: 1.15980
• Solubility: Soluble in water.
• Sensitiveness: Sensitive to humidity and light

S-Nitroso-N-acetyl-DL-penicillamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：YV9383000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents

Additional information on S-Nitroso-N-acetyl-DL-penicillamine

S-Nitroso-N-acetyl-DL-penicillamine: A Comprehensive Overview

S-Nitroso-N-acetyl-DL-penicillamine, also known by its CAS registry number CAS No. 67776-06-1, is a compound that has garnered significant attention in the fields of chemistry and pharmacology due to its unique properties and potential applications. This compound is a derivative of penicillamine, a well-known amino acid with a rich history in medical applications, particularly in the treatment of heavy metal poisoning and certain autoimmune diseases.

The structure of S-Nitroso-N-acetyl-DL-penicillamine incorporates a nitroso group (-NO) attached to the sulfur atom of penicillamine, which introduces novel chemical and biological properties. This modification enhances its ability to participate in redox reactions, making it a valuable compound in both laboratory research and potential therapeutic applications.

Recent studies have explored the role of S-Nitroso-N-acetyl-DL-penicillamine in various biological systems, particularly its ability to act as a nitric oxide (NO) donor. Nitric oxide is a critical signaling molecule in the body, involved in processes such as vasodilation, immune response, and neurotransmission. By donating NO, this compound has shown promise in treating conditions associated with NO deficiency, such as cardiovascular diseases and neurodegenerative disorders.

In addition to its role as an NO donor, S-Nitroso-N-acetyl-DL-penicillamine has demonstrated antioxidant properties, which are crucial in combating oxidative stress—a key factor in aging and chronic diseases. Its ability to neutralize reactive oxygen species (ROS) makes it a potential candidate for use in antioxidant therapies.

The synthesis of S-Nitroso-N-acetyl-DL-penicillamine involves a multi-step process that includes the modification of penicillamine with an acetyl group followed by nitrosation. This process requires precise control over reaction conditions to ensure the stability and purity of the final product.

From an analytical standpoint, the characterization of CAS No. 67776-06-1 involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and stability, ensuring its quality for both research and potential clinical use.

Recent advancements in computational chemistry have allowed researchers to model the behavior of S-Nitroso-N-acetyl-DL-penicillamine at the molecular level. These models predict how the compound interacts with biological systems, offering valuable insights into its mechanism of action and potential side effects.

In terms of applications, S-Nitroso-N-acetyl-DL-penicillamine holds promise in several therapeutic areas. Its role as an NO donor could be particularly beneficial in treating cardiovascular conditions such as hypertension and ischemic heart disease. Additionally, its antioxidant properties make it a candidate for therapies targeting neurodegenerative diseases like Alzheimer's and Parkinson's.

The development of delivery systems for CAS No. 67776-06-1 is another area of active research. Scientists are exploring methods to enhance its bioavailability and reduce potential toxicity, ensuring that it can be effectively administered to patients.

In conclusion, S-Nitroso-N-acetyl-DL-penicillamine, with its unique chemical properties and diverse biological activities, represents a significant advancement in medicinal chemistry. As research continues to uncover its full potential, this compound stands at the forefront of innovative therapeutic solutions for some of the most challenging medical conditions faced today.